Octacyclo[44.3.1.1~4,8~.1~11,15~.1~18,22~.1~25,29~.1~32,36~.1~39,43~]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25(53),26,28,32(52),33,35,39(51),40,42,46,48-henicosaene

• CAS No.: 24386-11-6
• Molecular Formula: C56H56
• Molecular Weight: 729.0 g/mol
• IUPAC Name: octacyclo[44.3.1.14,8.111,15.118,22.125,29.132,36.139,43]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25,27,29(53),32,34,36(52),39,41,43(51),46,48-henicosaene
• InChI: InChI=1S/C56H56/c1-8-43-22-24-45-10-2-12-47(37-45)26-28-49-14-4-16-51(39-49)30-32-53-18-6-20-55(41-53)34-35-56-21-7-19-54(42-56)33-31-52-17-5-15-50(40-52)29-27-48-13-3-11-46(38-48)25-23-44(9-1)36-43/h1-21,36-42H,22-35H2
• InChI Key: WCFJEULICWVQKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=CC=C2)CCC3=CC(=CC=C3)CCC4=CC(=CC=C4)CCC5=CC=CC(=C5)CCC6=CC=CC(=C6)CCC7=CC=CC(=C7)CCC8=CC=CC1=C8

Description

Octacyclo[44311~4,8~1~11,15~1~18,22~1~25,29~1~32,36~1~39,43~]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25(53),26,28,32(52),33,35,39(51),40,42,46,48-henicosaene is a complex organic compound characterized by its unique polycyclic structure This compound is notable for its extensive conjugated system, which imparts significant stability and unique chemical properties

Preparation Methods

The synthesis of Octacyclo[44.3.1.1~4,8~.1~11,15~.1~18,22~.1~25,29~.1~32,36~.1~39,43~]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25(53),26,28,32(52),33,35,39(51),40,42,46,48-henicosaene typically involves multi-step organic synthesis techniques. The synthetic routes often include cyclization reactions, Friedel-Crafts alkylation, and various condensation reactions. Industrial production methods may involve the use of catalysts to enhance reaction efficiency and yield. Specific reaction conditions such as temperature, pressure, and solvent choice are critical to achieving the desired product with high purity.

Chemical Reactions Analysis

Octacyclo[44.3.1.1~4,8~.1~11,15~.1~18,22~.1~25,29~.1~32,36~.1~39,43~]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25(53),26,28,32(52),33,35,39(51),40,42,46,48-henicosaene undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the hydrogenation of double bonds.

Substitution: Electrophilic substitution reactions are common, where halogens or other substituents can be introduced using reagents like halogens (e.g., bromine) or sulfonyl chlorides.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used, but can include various substituted derivatives and functionalized polycyclic compounds.

Scientific Research Applications

Octacyclo[44.3.1.1~4,8~.1~11,15~.1~18,22~.1~25,29~.1~32,36~.1~39,43~]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25(53),26,28,32(52),33,35,39(51),40,42,46,48-henicosaene has several scientific research applications:

Chemistry: It serves as a model compound for studying the properties of polycyclic aromatic hydrocarbons and their reactivity.

Biology: Its derivatives may be explored for potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It is used in the development of organic electronic materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of Octacyclo[44.3.1.1~4,8~.1~11,15~.1~18,22~.1~25,29~.1~32,36~.1~39,43~]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25(53),26,28,32(52),33,35,39(51),40,42,46,48-henicosaene involves its interaction with molecular targets through its extensive conjugated system. This allows it to participate in π-π interactions, hydrogen bonding, and other non-covalent interactions. The pathways involved may include modulation of electronic properties, influencing charge transport, and affecting the stability of molecular assemblies.

Comparison with Similar Compounds

Similar compounds to Octacyclo[44.3.1.1~4,8~.1~11,15~.1~18,22~.1~25,29~.1~32,36~.1~39,43~]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25(53),26,28,32(52),33,35,39(51),40,42,46,48-henicosaene include other polycyclic aromatic hydrocarbons such as:

• Naphthalene
• Anthracene
• Phenanthrene
• Pyrene
• Coronene

These compounds share similar structural features but differ in the number of fused rings and the extent of conjugation, which influences their chemical properties and applications. This compound is unique due to its highly complex structure and extensive conjugation, making it a valuable compound for advanced research in materials science and organic chemistry.